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Compound of Interest

Compound Name: Methothrin

Cat. No.: B1142013

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Methothrin, a synthetic pyrethroid insecticide. The information is curated for
professionals in research, science, and drug development, with a focus on delivering precise
data and methodologies.

Chemical Identity and Nomenclature

Methothrin is a synthetic insecticide belonging to the pyrethroid class, valued for its efficacy in
pest control.[1] It is structurally a chrysanthemic acid ester.[1][2]

IUPAC Name: [4-(methoxymethyl)phenyl]methyl 2,2-dimethyl-3-(2-methylprop-1-
enyl)cyclopropane-1-carboxylate[1][3][4][5]

o CAS Name: [4-(methoxymethyl)phenyllmethyl 2,2-dimethyl-3-(2-methyl-1-propen-1-
yl)cyclopropanecarboxylate[4]

o CAS Registry Number: 34388-29-9[2][4][6]

e Synonyms: 4-(methoxymethyl)benzyl chrysanthemummonocarboxylate, MB pyrethroid,
Methothryn[5][6][7]

Physicochemical Properties
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The following table summarizes the key physical and chemical properties of Methothrin.

Property Value Reference
Molecular Formula C19H2603 [L112][31[4116]
Molecular Weight 302.41 g/mol [L1[2113]1[5]
Boiling Point 369.639 °C at 760 mmHg [31[6]
Density 1.075 g/cm3 [3][6]
Flash Point 154.79 °C [6]
Refractive Index 1.501 [6]
Topological Polar Surface Area  35.5 A2 [5][6]
XLogP3 41-51 [5][6]
Hydrogen Bond Acceptor
ydrog p 3 [6]

Count
Rotatable Bond Count 7 [6]
Appearance Neat [2]

While specific quantitative data

is not readily available, as a

pyrethroid with a significant

hydrophobic structure,
Solubility Methothrin is expected to be

sparingly soluble in water but
show higher solubility in
organic solvents like acetone,
ethanol, and DMSO.[8][9]

Synthesis of Methothrin

The synthesis of Methothrin is a multi-step process that involves the preparation of

chrysanthemic acid and 4-(methoxymethyl)benzyl chloride, followed by their reaction to form

the final product.[6]
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Diagram of the general synthesis pathway for Methothrin.

A detailed experimental protocol for the synthesis of Methothrin involves the reaction of
sodium chrysanthemate with 4-(methoxymethyl)benzyl chloride in a polar aprotic solvent.[6]
The process typically involves saponifying ethyl chrysanthemate with sodium hydroxide in
ethanol, removing the solvents, and then reacting the resulting sodium chrysanthemate with 4-
(methoxymethyl)benzyl chloride in the presence of a catalyst at 85-90°C for approximately 2
hours.[6] The final product is obtained after cooling, filtration of sodium chloride, and distillation
under reduced pressure.[6]

Mechanism of Action

As a pyrethroid insecticide, Methothrin's primary mechanism of action involves the disruption
of the insect's nervous system.[1] It specifically targets the voltage-gated sodium channels in
neuronal membranes.[1][10]

Mechanism of action of Methothrin on insect sodium channels.

Methothrin binds to the open state of the voltage-gated sodium channels, preventing them
from closing in a timely manner.[10] This leads to a prolonged influx of sodium ions, causing a
state of hyperexcitability and prolonged depolarization of the nerve membrane.[1][10] The
continuous nerve impulses disrupt normal nerve function, leading to paralysis and ultimately
the death of the insect.[1][10]

Experimental Protocols for Analysis

The determination of Methothrin in various matrices is crucial for research, quality control, and
environmental monitoring. The most common analytical techniques are Gas Chromatography
(GC) and High-Performance Liquid Chromatography (HPLC).

5.1. Gas Chromatography (GC)

A common method for the analysis of pyrethroids, including Methothrin, is capillary gas
chromatography.

o Sample Preparation: For biological samples like urine and plasma, a solid-phase extraction
(SPE) using Sep-Pak C18 cartridges can be employed for isolation and clean-up.[11] The
samples are often mixed with 70% methanol before being applied to the cartridge, and the
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insecticides are eluted with chloroform.[11] For environmental samples, liquid-liquid
extraction may be used.[12]

 Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) or an
electron capture detector (ECD) is typically used.[3][11][13] For enhanced selectivity and
sensitivity, a mass spectrometer (MS) can be used as the detector.[12][13]

e Chromatographic Conditions:

o Column: A fused silica capillary column, such as one with a QF-1 stationary phase (10m x
0.53mm x 1.0um film), can be used for the separation of pyrethroid stereocisomers.[3]

o Temperatures: Injector and detector temperatures are typically set around 280°C, with the
column temperature programmed depending on the specific pyrethroids being analyzed
(e.g., 180°C - 260°C).[3]

o Carrier Gas: Hydrogen is often used as the carrier gas.[3]

5.2. High-Performance Liquid Chromatography (HPLC)

HPLC is another powerful technique for the determination of pyrethroids.

o Sample Preparation: Residues from fruit and vegetable samples can be extracted with
methanol and then partitioned with toluene.[3] A clean-up step using a Florisil-charcoal
column is often performed.[3] For pharmaceutical formulations, the sample can be dissolved
in methanol and sonicated.[14]

e Instrumentation: An HPLC system with a UV detector is commonly used.[3][14]

o Chromatographic Conditions:

o Column: A reverse-phase C18 column, such as a pBondapak C18, is frequently employed.

[3]

o Mobile Phase: A mixture of acetonitrile and deionized water is a common mobile phase.[3]
For permethrin, a related pyrethroid, a mobile phase of methanol-water (78:22, v/v) has
been used.[14]
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o Detection: UV detection is typically performed at a wavelength where the analyte absorbs,
for example, 272 nm for permethrin.[14]

This guide provides a foundational understanding of Methothrin's properties and the
methodologies for its synthesis and analysis. For further in-depth research, consulting the cited
literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical and
Chemical Properties of Methothrin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1142013#physical-and-chemical-properties-of-
methothrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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